Cas no 904372-94-7 (8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 904372-94-7
• MF: C₂₅H₂₅N₅O₄
• MW: 459.497105360031
• CID: 5556783
• Update Time: 2025-07-01

8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-ethoxyphenyl)-2-(2-methoxyethyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C25H25N5O4/c1-4-34-20-13-9-8-12-18(20)30-19(17-10-6-5-7-11-17)16-29-21-22(26-24(29)30)27(2)25(32)28(23(21)31)14-15-33-3/h5-13,16H,4,14-15H2,1-3H3
• InChI Key： ULIZTRHTADFGGN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4OC([H])([H])C([H])([H])[H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])OC([H])([H])[H])=O

Additional information on 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(2-Ethoxyphenyl)-3-(2-Methoxyethyl)-1-Methyl-7-Phenyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]purine-2,4-Dione: A Comprehensive Overview

The compound with CAS No 904372-94-7, commonly referred to as 8-(2-Ethoxyphenyl)-3-(2-Methoxyethyl)-1-Methyl-7-Phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug discovery.

Purine derivatives have long been recognized for their potential in targeting various disease states due to their structural similarity to natural nucleotides. The imidazo[1,2-g]purine framework is particularly intriguing as it combines the structural features of imidazole and purine rings, offering a unique platform for modulating biological pathways. Recent studies have highlighted the ability of this compound to interact with key cellular targets such as kinases and proteases, making it a promising candidate for therapeutic interventions.

One of the most notable aspects of 8-(2-Ethoxyphenyl)-3-(2-Methoxyethyl)-1-Methyl-7-Phenyl-imidazo[1,2-g]purine-2,4-dione is its bioavailability and pharmacokinetic profile. Researchers have demonstrated that the molecule exhibits favorable absorption characteristics in preclinical models, suggesting its potential for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro assays with human liver microsomes, revealing minimal susceptibility to phase I metabolism. These properties are critical for ensuring that the compound can reach its intended biological targets at effective concentrations.

The therapeutic potential of this compound lies in its ability to modulate specific signaling pathways associated with diseases such as cancer and inflammation. For instance, recent findings indicate that it may inhibit the activity of certain protein kinases involved in oncogenesis. This inhibition could potentially halt tumor growth and metastasis by disrupting key cellular processes such as DNA repair and cell cycle progression.

In terms of synthesis and optimization, chemists have employed advanced methodologies to construct the complex imidazo[1,2-g]purine framework. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled researchers to streamline the production process while maintaining high yields and purity. These advancements not only enhance the feasibility of large-scale manufacturing but also pave the way for further structural modifications aimed at improving efficacy and reducing off-target effects.

Another critical area of investigation is the toxicological profile of this compound. Preclinical studies have shown that it exhibits low toxicity in animal models at doses relevant to therapeutic use. However, ongoing research is focused on understanding its long-term safety profile and potential for inducing adverse effects on vital organs such as the liver and kidneys.

From an industrial perspective, the development of this compound aligns with current trends toward personalized medicine and targeted therapies. Its unique chemical structure allows for precise interaction with molecular targets while minimizing systemic side effects. This makes it an ideal candidate for drug delivery systems that require high specificity and efficiency.

In conclusion,8-(2-Ethoxyphenyl)-3-(2-Methoxyethyl)-1-Methyl-7-Phenyl-imidazo[1,2-g]purine-2,4-dione represents a significant advancement in the field of medicinal chemistry. With its promising pharmacological properties and versatile chemical structure,this compound holds great potential for addressing unmet medical needs across various therapeutic areas.